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Compound of Interest

Compound Name: 3,5-Dibromo-1H-indazole

Cat. No.: B1314288 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,5-Dibromo-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

3,5-Dibromo-1H-indazole (CAS No: 40598-76-3). Given that detailed toxicological data for this

specific compound is not extensively published, this guide synthesizes information from Safety

Data Sheets (SDS) of closely related brominated indazole analogues to provide a robust safety

profile. Researchers should handle this compound with the utmost care, assuming it possesses

hazards similar to its structural relatives.

Hazard Identification and Classification
3,5-Dibromo-1H-indazole is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Based on data from analogous

compounds, the GHS classification is summarized below.[1][2][3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][4]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1][3][4]

Signal Word: Warning

Hazard Pictograms:

alt text

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3,5-Dibromo-1H-indazole and its

N-methylated analogue is provided below.

Table 2: Physical and Chemical Data

Property Value Source

Chemical Formula C₇H₄Br₂N₂ Oakwood Chemical[5]

Molecular Weight 275.93 g/mol Oakwood Chemical[5]

Appearance Solid / Powder Sigma-Aldrich

Melting Point
105-107 °C (for 3,5-Dibromo-

1-methyl-1H-indazole)
ECHEMI

Purity 95+% Oakwood Chemical[5]

Handling and Storage
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Proper handling and storage are critical to minimize risk.

Handling:

Handle only in a well-ventilated area, preferably within a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

a lab coat, and safety glasses with side shields or goggles.

Avoid breathing dust, fumes, or vapors.[4] If dust generation is unavoidable, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.

Avoid contact with skin and eyes.[3]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong reducing

agents, acids, and strong bases.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Store locked up.[1]

Keep away from heat, sparks, and open flames.[1]

Emergency and First Aid Procedures
Immediate medical attention is required for significant exposures.

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[1]

If on Skin: Immediately wash with plenty of soap and water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention. Remove and wash contaminated clothing
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before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[1][2]

Accidental Release and Disposal
Accidental Release:

Evacuate personnel to a safe area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.[3]

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.

Clean the affected area thoroughly.

Prevent the material from entering drains or waterways.[4]

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.

Workflow and Hazard Assessment Visualization
The following diagrams illustrate the standard workflow for handling 3,5-Dibromo-1H-indazole
and the logical process for hazard assessment.
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Caption: Workflow for handling 3,5-Dibromo-1H-indazole in a laboratory setting.
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Caption: Logical flow for chemical hazard assessment and implementation of safety controls.

Experimental Protocols for Safety Assessment
The following are generalized protocols for assessing the potential hazards of a compound like

3,5-Dibromo-1H-indazole. These should be adapted and performed by qualified toxicologists

in a facility designed for such studies.

Protocol 1: Acute Oral Toxicity Assessment (Up-and-Down Procedure - OECD 425)

Objective: To determine the acute oral toxicity (LD50) of the test substance.

Animals: Healthy, young adult female rats are typically used. Animals are fasted prior to

dosing.

Dose Administration: The substance is administered orally by gavage. A starting dose is

selected based on data from similar compounds (e.g., 300 mg/kg).

Procedure: a. A single animal is dosed. b. If the animal survives, the next animal is dosed at

a higher level (e.g., by a factor of 3.2). c. If the animal dies, the next animal is dosed at a

lower level. d. This sequential dosing continues until the stopping criteria are met (typically

after observing a set number of reversals in outcome).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Data Analysis: The LD50 is calculated from the results using specialized software (e.g.,

AOT425StatPgm).

Protocol 2: In Vitro Skin Irritation Test (Reconstructed Human Epidermis - OECD 439)

Objective: To determine the skin irritation potential of the substance as an alternative to

animal testing.

Test System: A commercially available Reconstructed Human Epidermis (RhE) model (e.g.,

EpiDerm™, EpiSkin™).
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Procedure: a. The test substance (in an appropriate solvent if solid) is applied topically to the

surface of the RhE tissue. b. Tissues are incubated for a defined period (e.g., 60 minutes). c.

After exposure, the substance is washed from the tissue surface. d. The tissues are

incubated for a post-exposure period (e.g., 42 hours) to allow for the expression of cytotoxic

effects.

Viability Assessment: a. Tissue viability is measured using a quantitative assay, typically the

MTT assay, which measures mitochondrial dehydrogenase activity. b. The absorbance is

read on a spectrophotometer.

Data Analysis: The percentage of viability of the treated tissue is calculated relative to

negative controls. If the mean viability is ≤ 50%, the substance is classified as a skin irritant.

This guide is intended to provide a framework for the safe handling of 3,5-Dibromo-1H-
indazole. All laboratory personnel must be thoroughly trained on these procedures and have

access to the most current Safety Data Sheet for this or a closely related compound before

beginning work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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